Cas no 61774-51-4 (3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl-)
61774-51-4 structure
Product Name:3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl-
CAS No:61774-51-4
MF:C26H22O4
MW:398.450487613678
CID:466623
PubChem ID:71392376
Update Time:2025-04-19
3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl-
- 4,9-dihydroxy-1,5,6,7,8,12-hexamethylperylene-3,10-dione
- 61774-51-4
- DTXSID90814193
-
- Inchi： 1S/C26H22O4/c1-9-7-15(27)21-23-17(9)18-10(2)8-16(28)22-24(18)20(12(4)14(6)26(22)30)19(23)11(3)13(5)25(21)29/h7-8,29-30H,1-6H3
- InChI Key： AAPWDNVFPXNMGZ-UHFFFAOYSA-N
- SMILES： OC1=C(C)C(C)=C2C3=C1C(C=C(C)C3=C1C(C)=CC(C3=C(C(C)=C(C)C2=C13)O)=O)=O
Computed Properties
- Exact Mass: 398.15186
- Monoisotopic Mass: 398.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 785
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl- Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
61774-51-4 (3,10-Perylenedione, 4,9-dihydroxy-1,2,6,7,11,12-hexamethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
